N'-[6-(3-isopropyl-5-methylphenoxy)-2-phenyl-4-pyrimidinyl]benzohydrazide

• Molecular Formula: C27H26N4O2
• Molecular Weight: 438.5 g/mol
• IUPAC Name: N//'-[6-(3-methyl-5-propan-2-ylphenoxy)-2-phenylpyrimidin-4-yl]benzohydrazide
• InChI: InChI=1S/C27H26N4O2/c1-18(2)22-14-19(3)15-23(16-22)33-25-17-24(28-26(29-25)20-10-6-4-7-11-20)30-31-27(32)21-12-8-5-9-13-21/h4-18H,1-3H3,(H,31,32)(H,28,29,30)
• InChI Key: DFIQQGSQWUWBIF-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC(=C1)OC2=NC(=NC(=C2)NNC(=O)C3=CC=CC=C3)C4=CC=CC=C4)C(C)C

Description

N'-[6-(3-isopropyl-5-methylphenoxy)-2-phenyl-4-pyrimidinyl]benzohydrazide, also known as PTP1B inhibitor, is a chemical compound that has been extensively studied for its potential therapeutic applications.

Mechanism of Action

The mechanism of action of N'-[6-(3-isopropyl-5-methylphenoxy)-2-phenyl-4-pyrimidinyl]benzohydrazide inhibitor involves the inhibition of protein tyrosine phosphatase 1B (N'-[6-(3-isopropyl-5-methylphenoxy)-2-phenyl-4-pyrimidinyl]benzohydrazide), which is an enzyme that plays a role in insulin signaling. By inhibiting N'-[6-(3-isopropyl-5-methylphenoxy)-2-phenyl-4-pyrimidinyl]benzohydrazide, the compound increases insulin sensitivity, which can help to reduce blood glucose levels and improve glucose uptake by cells.
Biochemical and Physiological Effects:
N'-[6-(3-isopropyl-5-methylphenoxy)-2-phenyl-4-pyrimidinyl]benzohydrazide inhibitor has been shown to have a number of biochemical and physiological effects. It has been shown to improve glucose tolerance, increase insulin sensitivity, and reduce body weight in animal models. In addition, it has been shown to reduce tumor growth and improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using N'-[6-(3-isopropyl-5-methylphenoxy)-2-phenyl-4-pyrimidinyl]benzohydrazide inhibitor in lab experiments is that it has been extensively studied and its mechanism of action is well understood. In addition, it has been shown to be effective in a variety of disease models. However, one limitation is that it may not be effective in all disease models, and more research is needed to fully understand its potential therapeutic applications.

Future Directions

There are several future directions for research on N'-[6-(3-isopropyl-5-methylphenoxy)-2-phenyl-4-pyrimidinyl]benzohydrazide inhibitor. One area of research is the development of more potent and selective inhibitors. Another area of research is the development of novel drug delivery systems that can improve the bioavailability and efficacy of the compound. In addition, more research is needed to fully understand the potential therapeutic applications of N'-[6-(3-isopropyl-5-methylphenoxy)-2-phenyl-4-pyrimidinyl]benzohydrazide inhibitor in a variety of disease models.

Synthesis Methods

The synthesis of N'-[6-(3-isopropyl-5-methylphenoxy)-2-phenyl-4-pyrimidinyl]benzohydrazide is a multistep process that involves the reaction of various reagents. The exact synthesis method used may vary depending on the research group, but generally, it involves the reaction of a hydrazide with a pyrimidine derivative.

Scientific Research Applications

N'-[6-(3-isopropyl-5-methylphenoxy)-2-phenyl-4-pyrimidinyl]benzohydrazide inhibitor has been studied extensively for its potential therapeutic applications. It has been shown to be effective in the treatment of obesity, type 2 diabetes, and cancer. In addition, it has been studied for its potential use in the treatment of other diseases such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis.